![molecular formula C26H21BrN2O3 B2842560 chroman-4'-one-3'-spiro-3-N-methyl-4-(2-bromophenyl)-pyrrolidine-2-spiro-3](/img/structure/B2842560.png)
chroman-4'-one-3'-spiro-3-N-methyl-4-(2-bromophenyl)-pyrrolidine-2-spiro-3"-oxindole
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Description
Chroman-4'-one-3'-spiro-3-N-methyl-4-(2-bromophenyl)-pyrrolidine-2-spiro-3"-oxindole is a useful research compound. Its molecular formula is C26H21BrN2O3 and its molecular weight is 489.369. The purity is usually 95%.
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Scientific Research Applications
Organocatalytic Synthesis and Structural Diversity
Spiro[pyrrolidin-3,3'-oxindole] derivatives, which share a core structure with the compound , have been synthesized through enantioselective organocatalytic approaches. These methods offer high enantiopurity and structural diversity, providing a pathway to medicinal chemistry applications due to the biological activities associated with spirooxindole derivatives. The synthesis employs asymmetric catalytic 1,3-dipolar cycloadditions, yielding products with high yield and excellent stereoselectivities under mild conditions (Chen et al., 2009).
Biological Activity and Potential Applications
Research has highlighted the synthesis of spiro(oxindole-3,2’-pyrrolidine) derivatives, showcasing a broad spectrum of biological activities. A study demonstrated the potential of these compounds in exhibiting potent anticancer activity, specifically by activating pro-apoptotic genes p53 and caspase 7, although they showed no antibacterial activity and were non-cytotoxic up to a certain concentration (Vidya et al., 2019).
Divergent Syntheses and Chemical Diversity
The construction of spirooxindoles, including those with chroman, chromen, and 2H-benzofuran derivatives, has been achieved via efficient cycloaddition reactions. This approach allows for the creation of compounds with rich structural decoration and potential for diverse chemical and biological applications (Shi et al., 2020).
Advanced Characterization Techniques
Studies involving spiro[pyrrolidine-2,3'-oxindoles] have utilized advanced NMR, mass spectral, and X-ray structural characterization to elucidate the complex structures of these compounds. This detailed characterization underpins the understanding of their potential applications in various scientific and pharmaceutical fields (Laihia et al., 2006).
Properties
InChI |
InChI=1S/C26H21BrN2O3/c1-29-14-19(16-8-2-5-11-20(16)27)25(15-32-22-13-7-3-9-17(22)23(25)30)26(29)18-10-4-6-12-21(18)28-24(26)31/h2-13,19H,14-15H2,1H3,(H,28,31) |
Source
|
---|---|---|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FIHWJNJCWJJMIF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CC(C2(C13C4=CC=CC=C4NC3=O)COC5=CC=CC=C5C2=O)C6=CC=CC=C6Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H21BrN2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
489.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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